Cas no 478079-81-1 (4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile)

• Product Name: 4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile
• CAS No: 478079-81-1
• MF: C₁₇H₁₇NO₄S
• MW: 331.386
• CID: 4653666
• Update Time: 2025-10-29

4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-HYDROXY-3-[(4-METHYLPHENYL)SULFONYL]PROPOXY)BENZENECARBONITRILE
• 4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile
• Benzonitrile, 4-[2-hydroxy-3-[(4-methylphenyl)sulfonyl]propoxy]-

• Inchi： InChI=1S/C17H17NO4S/c1-13-2-8-17(9-3-13)23(20,21)12-15(19)11-22-16-6-4-14(10-18)5-7-16/h2-9,15,19H,11-12H2,1H3
• InChI Key： TWZLAZDMSDVYLJ-UHFFFAOYSA-N
• SMILES： Cc1ccc(cc1)S(=O)(=O)CC(COc2ccc(cc2)C#N)O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 602.0±55.0 °C at 760 mmHg
• Flash Point: 317.9±31.5 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile

Professional Introduction to Compound with CAS No. 478079-81-1 and Product Name: 4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile

Compound with the CAS number 478079-81-1 and the product name 4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates several key functional groups, including a hydroxyl group, a benzenesulfonyl group, and an alkoxy chain, which contribute to its diverse chemical properties and reactivity.

The presence of the hydroxyl group in the 2-position of the propoxy side chain and the benzenesulfonyl group in the 3-position introduces a high degree of versatility, enabling various chemical modifications and interactions. These functional groups are critical for modulating the compound's biological activity, making it a valuable candidate for further investigation in medicinal chemistry. The benzonitrile moiety at the core of the molecule further enhances its potential as a pharmacophore, facilitating interactions with biological targets such as enzymes and receptors.

Recent research in the field of chemical biology has highlighted the importance of structurally diverse compounds in identifying novel therapeutic agents. The compound with CAS No. 478079-81-1, specifically, has been studied for its potential role in modulating pathways associated with inflammation and oxidative stress. Studies have demonstrated that compounds containing similar structural motifs can exhibit significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The 4-methylbenzenesulfonyl group, in particular, has been shown to enhance binding affinity to these enzymes, potentially leading to more effective therapeutic outcomes.

In addition to its anti-inflammatory potential, preliminary investigations have suggested that 4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile may exhibit antioxidant properties. The hydroxyl group and the benzenesulfonyl group are known to participate in redox reactions, which are crucial for neutralizing reactive oxygen species (ROS). This capability is particularly relevant in contexts where oxidative stress plays a significant role, such as neurodegenerative diseases and chronic inflammatory conditions. The compound's ability to scavenge ROS could provide a novel mechanism for protecting against cellular damage.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the introduction of the propoxy group via nucleophilic substitution followed by sulfonylation at the designated position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize side products. The final step involves forming the benzonitrile moiety through cyanation reactions, which can be performed under mild conditions using appropriate reagents.

The structural features of 4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile make it an attractive scaffold for further derivatization. By modifying individual functional groups or introducing additional substituents, researchers can explore new analogs with enhanced biological activity or improved pharmacokinetic profiles. For instance, replacing the hydroxyl group with other polar functional groups could alter solubility characteristics while maintaining or enhancing biological efficacy. Similarly, variations in the length or composition of the alkoxy chain could influence metabolic stability and target specificity.

Computational studies have also been instrumental in understanding the potential behavior of this compound both in vitro and in vivo. Molecular docking simulations have been used to predict binding interactions with various biological targets, providing insights into possible mechanisms of action. These simulations have helped identify key residues on target proteins that are likely to interact with critical parts of the molecule, such as the hydroxyl group and benzenesulfonyl moiety. Such information is invaluable for guiding experimental design and optimizing lead compounds for clinical development.

The potential applications of 4-[2-hydroxy-3-(4-methylbenzenesulfonyl)propoxy]benzonitrile extend beyond anti-inflammatory and antioxidant therapies. Its structural complexity suggests that it may also exhibit other pharmacological activities, such as anticancer or antimicrobial properties. Further research is needed to explore these possibilities thoroughly. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models. These studies will provide critical data on dosing regimens, pharmacokinetic behavior, and potential side effects before human trials can be considered.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and molecular biology. The compound with CAS No. 478079-81-1, through its unique structural features, represents a promising example of how innovative chemistry can lead to new therapeutic opportunities. As research continues to uncover its full potential, it is likely that this compound will play an important role in future drug development efforts across multiple therapeutic areas.